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A comprehensive guide to the synthesis and identification of element 103, prepared for

researchers, scientists, and drug development professionals.

Introduction
Lawrencium (Lr), the final member of the actinide series, is a synthetically produced

radioactive element with atomic number 103.[1] Its discovery was a significant milestone in

nuclear chemistry, pushing the boundaries of the periodic table and providing critical insights

into the properties of the heaviest elements. This technical guide provides an in-depth account

of the discovery of Lawrencium, detailing the pioneering experiments conducted by research

teams in the United States and the Soviet Union. The complex history, marked by initial

uncertainties and subsequent clarifications, is presented with a focus on the experimental

methodologies and the quantitative data that led to the conclusive identification of element 103.

The Initial Synthesis at Berkeley
In March 1961, a team of scientists at the Lawrence Radiation Laboratory (now the Lawrence

Berkeley National Laboratory) in Berkeley, California, led by Albert Ghiorso, first synthesized

Lawrencium.[2][3] The team included Torbjørn Sikkeland, Almon E. Larsh, and Robert M.

Latimer.[2] Their experiment involved bombarding a target containing californium isotopes with

boron ions.

Experimental Protocol: Berkeley (1961)
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The Berkeley team utilized the Heavy Ion Linear Accelerator (HILAC) for their experiment.[4][5]

A three-microgram target composed of a mixture of californium isotopes (²⁴⁹Cf, ²⁵⁰Cf, ²⁵¹Cf, and

²⁵²Cf) was bombarded with a beam of either Boron-10 or Boron-11 ions.[2][4] The resulting

transmutation nuclei recoiled from the target and were collected on a thin copper conveyor

tape. This tape was then moved to position the collected atoms in front of a series of solid-state

detectors to measure their decay products.[3]

The initial announcement from the Berkeley group reported the detection of an alpha particle

emitter with an energy of 8.6 MeV and a half-life of approximately 8 seconds.[3][6] This activity

was initially attributed to the isotope ²⁵⁷Lr.[6] However, this assignment was later corrected.

Subsequent research indicated that the observed properties were more consistent with the

isotope ²⁵⁸Lr.[4][6]

Independent Synthesis and Confirmation at Dubna
In 1965, a team of researchers at the Joint Institute for Nuclear Research (JINR) in Dubna,

Russia (then the Soviet Union), independently synthesized an isotope of Lawrencium.[1][7]

The Dubna team, led by Georgi Flerov, employed a different experimental approach.[7][8]

Experimental Protocol: Dubna (1965)
The JINR group bombarded a target of Americium-243 (²⁴³Am) with Oxygen-18 (¹⁸O) ions.[7][9]

This reaction produced Lawrencium-256 (²⁵⁶Lr), which was identified indirectly through the

detection of its granddaughter isotope, Fermium-252.[7] The Dubna team reported a half-life of

around 35 seconds for ²⁵⁶Lr.[3] In 1967, the Dubna group reported that they were unable to

detect an alpha emitter with the properties initially described by the Berkeley team for what was

thought to be ²⁵⁷Lr.[2]

Subsequent Experiments and Clarification
Further experiments conducted at Berkeley in 1971 provided more definitive data on several

Lawrencium isotopes, confirming some of the earlier findings from both Berkeley and Dubna

and resolving the initial ambiguity surrounding the first synthesis.[6] This series of experiments

successfully measured the nuclear decay properties of Lawrencium isotopes with mass

numbers from 255 to 260.[6]
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Quantitative Data Summary
The following tables summarize the key quantitative data from the pivotal experiments in the

discovery of Lawrencium.
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Selected Lawrencium Isotopes and their

Properties

Isotope Half-life

²⁵⁶Lr ~26 seconds[1]

²⁵⁸Lr ~4.2 seconds[4]

²⁶⁰Lr ~3 minutes[9]

²⁶¹Lr ~39 minutes[10]

²⁶²Lr ~4 hours[1][2]

²⁶⁶Lr ~11 hours[11]

Experimental Workflows
The following diagrams illustrate the generalized workflows for the initial Lawrencium
discovery experiments.
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Diagram 1: Berkeley 1961 Experimental Workflow.

Cyclotron Target Chamber Chemical and Nuclear Analysis

Oxygen-18 Ion Beam Americium-243 TargetBombardment Reaction Products Chemical Separation Detection of Granddaughter
Isotope (Fm-252) Inference of Lr-256 Production
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Diagram 2: Dubna 1965 Experimental Workflow.

Naming and Recognition
The Berkeley team proposed the name Lawrencium (Lw), in honor of Ernest O. Lawrence, the

inventor of the cyclotron.[4][11] In 1963, the International Union of Pure and Applied Chemistry

(IUPAC) accepted the name but changed the symbol to Lr.[4][11] For many years, there was a

dispute between the American and Soviet scientists over the priority of the discovery. In 1992,

the IUPAC Transfermium Working Group officially recognized both the Berkeley and Dubna

teams as co-discoverers of element 103.[12][13]

Conclusion
The discovery of Lawrencium was a collaborative and, at times, competitive endeavor that

significantly advanced the field of nuclear science. The experiments conducted at Berkeley and

Dubna, utilizing different nuclear reactions and detection methods, ultimately provided the

conclusive evidence for the existence of element 103. The refinement of experimental

techniques and the re-evaluation of initial findings underscore the rigorous process of scientific

discovery in the realm of superheavy elements. The knowledge gained from the synthesis and

study of Lawrencium continues to inform our understanding of the nuclear and chemical

properties at the upper end of the periodic table.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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